Cas no 1353976-18-7 (1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone)

1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone structure
1353976-18-7 structure
Product Name:1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone
CAS No:1353976-18-7
MF:C11H22N2O2
MW:214.304583072662
CID:2156052
Update Time:2025-07-21

1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone
    • 1-(3-(Ethyl(2-hydroxyethyl)amino)piperidin-1-yl)ethanone
    • (S)-1-(3-(Ethyl(2-hydroxyethyl)amino)piperidin-1-yl)ethanone
    • (R)-1-(3-(Ethyl(2-hydroxyethyl)amino)piperidin-1-yl)ethanone
    • AM94099
    • 1-{3-[ethyl-(2-hydroxyethyl)amino]piperidin-1-yl}-ethanone
    • Inchi: 1S/C11H22N2O2/c1-3-12(7-8-14)11-5-4-6-13(9-11)10(2)15/h11,14H,3-9H2,1-2H3
    • InChI Key: PLBXLWGBERAEML-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCCC(C1)N(CC)CCO

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Topological Polar Surface Area: 43.8

1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
082276-500mg
1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone
1353976-18-7
500mg
£694.00 2022-03-01

Additional information on 1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone

Research Brief on 1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone (CAS: 1353976-18-7)

1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone (CAS: 1353976-18-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's unique structural features, including the piperidine ring and the ethyl-hydroxyethyl-amino moiety, make it a promising candidate for drug discovery. Recent synthetic approaches have optimized the yield and purity of 1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone, enabling its broader use in medicinal chemistry. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance efficiency and scalability, as reported in recent publications.

Pharmacological studies have demonstrated that 1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone exhibits moderate affinity for certain G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmission. Preliminary in vitro assays suggest its potential as a modulator of dopamine and serotonin receptors, which could have implications for treating psychiatric disorders such as depression and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In addition to its neurological applications, recent research has explored the compound's role in metabolic regulation. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone showed promising activity as inhibitors of key enzymes involved in glucose metabolism, suggesting potential applications in diabetes management. These findings underscore the compound's versatility and highlight the need for further investigation into its mechanism of action.

Despite its potential, challenges remain in the development of 1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and molecular modeling have facilitated the design of optimized derivatives with improved pharmacokinetic properties, as evidenced by several patents filed in 2023.

In conclusion, 1-{3-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone (CAS: 1353976-18-7) represents a promising scaffold for drug discovery, with applications spanning neurological and metabolic disorders. Ongoing research efforts are expected to further elucidate its pharmacological potential and pave the way for clinical development. This brief highlights the need for interdisciplinary collaboration to fully exploit the compound's therapeutic potential and address existing challenges.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD